Cas no 370558-10-4 (Benzene,1-(1E)-1-buten-1-yl-2-fluoro-)

Benzene,1-(1E)-1-buten-1-yl-2-fluoro- structure
370558-10-4 structure
Product Name:Benzene,1-(1E)-1-buten-1-yl-2-fluoro-
CAS No:370558-10-4
MF:C10H11F
MW:150.192746400833
CID:297667
PubChem ID:15533535
Update Time:2025-04-19

Benzene,1-(1E)-1-buten-1-yl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1E)-1-buten-1-yl-2-fluoro-
    • 1-but-1-enyl-2-fluorobenzene
    • 1-[(E)-but-1-enyl]-2-fluorobenzene
    • AG-F-29683
    • AGN-PC-00PKNL
    • Benzene,1-(1E)-1-butenyl-2-fluoro- (9CI)
    • CTK4H7626
    • 1-[(E)-But-1-Enyl]-2-Fluoro-Benzene
    • BENZENE, 1-(1E)-1-BUTENYL-2-FLUORO- (9CI)
    • SCHEMBL256659
    • Benzene,1-(1E)-1-butenyl-2-fluoro-(9ci)
    • 370558-10-4
    • SCHEMBL15050711
    • Inchi: 1S/C10H11F/c1-2-3-6-9-7-4-5-8-10(9)11/h3-8H,2H2,1H3/b6-3+
    • InChI Key: YSNQDXUVWKGVFO-ZZXKWVIFSA-N
    • SMILES: FC1C=CC=CC=1/C=C/CC

Computed Properties

  • Exact Mass: 150.08400
  • Monoisotopic Mass: 150.084478513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.24890
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